Cas no 1228376-18-8 (4-bromo-5-chloro-2-methylbenzonitrile)

4-bromo-5-chloro-2-methylbenzonitrile structure

1228376-18-8 structure

Product Name:4-bromo-5-chloro-2-methylbenzonitrile

CAS No:1228376-18-8

MF:C₈H₅BrClN

MW:230.489000082016

MDL:MFCD18917160

CID:2141178

PubChem ID:53256796

Update Time:2025-04-21

4-bromo-5-chloro-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

- 2-methyl-4-bromo-5-chlorobenzonitrile
- 4-bromo-5-chloro-2-methylbenzonitrile
- CS-0360311
- EN300-3538787
- 2-Methyl-4-bromo-5-chloro benzonitrile
- DB-303528
- SCHEMBL2480303
- MOZNNMJCKMEPEN-UHFFFAOYSA-N
- DZB37618
- DTXCID30643964
- DTXSID60693215
- Z1269141977
- 1228376-18-8
- 895-954-5
- MDL： MFCD18917160
- Inchi： 1S/C8H5BrClN/c1-5-2-7(9)8(10)3-6(5)4-11/h2-3H,1H3
- InChI Key： MOZNNMJCKMEPEN-UHFFFAOYSA-N
- SMILES： BrC1C(=CC(C#N)=C(C)C=1)Cl

Computed Properties

Exact Mass: 228.92939Da
Monoisotopic Mass: 228.92939Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 23.8Å²

4-bromo-5-chloro-2-methylbenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	069443-1g	4-Bromo-5-chloro-2-methylbenzonitrile	1228376-18-8		1g	￡650.00	2022-03-01
Fluorochem	069443-5g	4-Bromo-5-chloro-2-methylbenzonitrile	1228376-18-8		5g	￡1950.00	2022-03-01
eNovation Chemicals LLC	Y1264704-1g	4-Bromo-5-chloro-2-methylbenzonitrile	1228376-18-8	98%	1g	$1330	2024-06-05
eNovation Chemicals LLC	Y1264704-5g	4-Bromo-5-chloro-2-methylbenzonitrile	1228376-18-8	98%	5g	$3940	2024-06-05
Enamine	EN300-3538787-0.05g	4-bromo-5-chloro-2-methylbenzonitrile	1228376-18-8	95.0%	0.05g	$154.0	2025-03-18
Enamine	EN300-3538787-0.1g	4-bromo-5-chloro-2-methylbenzonitrile	1228376-18-8	95.0%	0.1g	$231.0	2025-03-18
Enamine	EN300-3538787-0.25g	4-bromo-5-chloro-2-methylbenzonitrile	1228376-18-8	95.0%	0.25g	$329.0	2025-03-18
Enamine	EN300-3538787-0.5g	4-bromo-5-chloro-2-methylbenzonitrile	1228376-18-8	95.0%	0.5g	$519.0	2025-03-18
Enamine	EN300-3538787-1.0g	4-bromo-5-chloro-2-methylbenzonitrile	1228376-18-8	95.0%	1.0g	$665.0	2025-03-18
Enamine	EN300-3538787-2.5g	4-bromo-5-chloro-2-methylbenzonitrile	1228376-18-8	95.0%	2.5g	$1373.0	2025-03-18

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